(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethy
(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethy
Brand Name:
Vulcanchem
CAS No.:
204254-92-2
VCID:
VC0120900
InChI:
InChI=1S/C15H26O7S/c1-5-11(6-2)21-12-8-10(15(17)20-7-3)9-13(14(12)16)22-23(4,18)19/h8,11-14,16H,5-7,9H2,1-4H3/t12-,13-,14-/m1/s1
SMILES:
CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC
Molecular Formula:
C15H26O7S
Molecular Weight:
350.4 g/mol
(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethy
CAS No.: 204254-92-2
Reference Standards
VCID: VC0120900
Molecular Formula: C15H26O7S
Molecular Weight: 350.4 g/mol
![(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethy - 204254-92-2](/images/no_structure.jpg)
| CAS No. | 204254-92-2 |
|---|---|
| Product Name | (3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethy |
| Molecular Formula | C15H26O7S |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | ethyl (3R,4R,5R)-4-hydroxy-5-methylsulfonyloxy-3-pentan-3-yloxycyclohexene-1-carboxylate |
| Standard InChI | InChI=1S/C15H26O7S/c1-5-11(6-2)21-12-8-10(15(17)20-7-3)9-13(14(12)16)22-23(4,18)19/h8,11-14,16H,5-7,9H2,1-4H3/t12-,13-,14-/m1/s1 |
| Standard InChIKey | XZBIOECQKNRLEH-MGPQQGTHSA-N |
| Isomeric SMILES | CCC(CC)O[C@@H]1C=C(C[C@H]([C@@H]1O)OS(=O)(=O)C)C(=O)OCC |
| SMILES | CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC |
| Canonical SMILES | CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC |
| PubChem Compound | 9863235 |
| Last Modified | Nov 11 2021 |
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